Cas no 2171751-61-2 (4-(1-Amino-2-cyclopropylethyl)oxan-4-ol)

• Product Name: 4-(1-Amino-2-cyclopropylethyl)oxan-4-ol
• CAS No: 2171751-61-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5565195
• PubChem ID: 165595818
• Update Time: 2025-06-03

4-(1-Amino-2-cyclopropylethyl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1637912
• 4-(1-amino-2-cyclopropylethyl)oxan-4-ol
• 2171751-61-2
• 4-(1-Amino-2-cyclopropylethyl)oxan-4-ol

• Inchi： 1S/C10H19NO2/c11-9(7-8-1-2-8)10(12)3-5-13-6-4-10/h8-9,12H,1-7,11H2
• InChI Key： ALSTVDODGRYEKJ-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C(CC1CC1)N

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(1-Amino-2-cyclopropylethyl)oxan-4-ol

Comprehensive Overview of 4-(1-Amino-2-cyclopropylethyl)oxan-4-ol (CAS No. 2171751-61-2): Properties, Applications, and Research Insights

The compound 4-(1-Amino-2-cyclopropylethyl)oxan-4-ol (CAS No. 2171751-61-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a cyclopropyl group with an oxan-4-ol backbone, offering versatile reactivity and potential applications in drug discovery. Researchers are particularly interested in its chiral centers and hydrogen-bonding capabilities, which make it a promising candidate for modulating biological targets.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their role in enhancing metabolic stability and bioavailability in drug design. The 4-(1-Amino-2-cyclopropylethyl)oxan-4-ol scaffold aligns with this trend, as its rigid cyclopropane ring can reduce conformational flexibility and improve target binding. This property is especially relevant in the development of central nervous system (CNS) therapeutics and enzyme inhibitors, where precise molecular interactions are critical.

From a synthetic chemistry perspective, the oxan-4-ol moiety in CAS No. 2171751-61-2 provides a platform for further derivatization. Chemists have explored its use in multicomponent reactions and asymmetric synthesis, leveraging its amino and hydroxyl functional groups for selective transformations. Such methodologies are frequently discussed in forums focusing on green chemistry and atom economy, reflecting the industry's shift toward sustainable practices.

The compound's potential extends to peptide mimetics and proteolysis-targeting chimeras (PROTACs), areas that dominate current literature in medicinal chemistry. Its 1-amino-2-cyclopropylethyl segment mimics natural amino acids, enabling the design of hybrid molecules with enhanced pharmacokinetic profiles. This aligns with frequent search queries like "new peptide-based drugs 2024" and "PROTACs for cancer therapy," highlighting its relevance to cutting-edge research.

Analytical characterization of 4-(1-Amino-2-cyclopropylethyl)oxan-4-ol often involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm its stereochemical purity—a critical parameter given the rising regulatory emphasis on chiral drug safety. Discussions around QC for chiral intermediates in pharmaceutical manufacturing further underscore the importance of this compound's well-defined structure.

In material science, derivatives of CAS No. 2171751-61-2 have been investigated for their hydrogen-bonding networks, which could inspire novel supramolecular materials. This intersects with popular topics like "self-assembling smart materials" and "bio-inspired polymers," demonstrating the compound's interdisciplinary appeal. Its thermal stability and solubility profile also make it a candidate for specialty solvents in high-performance applications.

Ongoing patent analyses reveal that 4-(1-Amino-2-cyclopropylethyl)oxan-4-ol is frequently cited in claims related to kinase inhibitors and GPCR modulators. This correlates with search trends around "next-generation kinase drugs" and "GPCR structure-activity relationships," indicating its strategic value in intellectual property landscapes. Its balanced lipophilicity (LogP) further supports its utility in overcoming blood-brain barrier (BBB) penetration challenges—a hot topic in neuropharmacology.

To summarize, 2171751-61-2 represents a multifaceted building block with applications spanning drug discovery, catalysis, and advanced materials. Its structural features address contemporary needs in precision medicine and sustainable synthesis, ensuring its continued prominence in scientific discourse. For researchers tracking "emerging heterocyclic compounds" or "scaffold hopping strategies," this molecule offers a compelling case study in innovation.